2-Amino-2-(pyridin-2-yl)ethanol
Overview
Description
“2-Amino-2-(pyridin-2-yl)ethanol” is a chemical compound that has been used in various chemical reactions . It is a metabolite of the anti-vertigo drug Betahistine and acts as a reagent for protection of the 5’-phosphate of nucleotides as 2-pyridylethyl (Pet) esters . It is also used for carboxyl protection of amino acids .
Synthesis Analysis
The synthesis of “2-Amino-2-(pyridin-2-yl)ethanol” has been studied using microreactor technology, which is increasingly applied in the chemical-pharmaceutical industry for safer and more efficient drug production compared to the traditional batch process . This technology was employed for the first time to study the production of 2-[methyl(pyridin-2-yl)amino]ethanol, the first intermediate in rosiglitazone synthesis .
Molecular Structure Analysis
The molecular structure of “2-Amino-2-(pyridin-2-yl)ethanol” has been characterized by various spectroscopic techniques . The compound has a molecular weight of 138.17 g/mol .
Chemical Reactions Analysis
“2-Amino-2-(pyridin-2-yl)ethanol” has been involved in various chemical reactions. For instance, it has been used to react with ethyl chloro acetate and KOH to form ethyl2-(pyridin-2-ylamino)acetate . This compound then reacts with hydrazine hydrate to give 2-(pyridin-2-ylamino)acetohydrazide . Furthermore, 2-aminopyridine has been reacted with different aromatic aldehyde and CuCN to form various substituted cyanic compounds .
Physical And Chemical Properties Analysis
The physical and chemical properties of “2-Amino-2-(pyridin-2-yl)ethanol” have been analyzed. It has a molecular weight of 138.17 g/mol . Other properties such as solubility and spectra updates on the characterization of aminopyridines have been studied .
Scientific Research Applications
Palladium-Catalyzed Reactions
2-Pyridineethanol derivatives are used in palladium-catalyzed reactions to substitute chloro moieties with a 2-pyridylmethyl group, which is a key step in various synthetic processes .
A2A Adenosine Receptor Antagonists
Compounds derived from 2-Pyridineethanol have been patented as A2A adenosine receptor antagonists, which are useful in treating mammals for various diseases related to adenosine receptor dysfunctions .
Acetyl-CoA Carboxylase Inhibitors
Similar compounds are also patented as acetyl-CoA carboxylase inhibitors, which can be used to treat diseases caused by fatty acids metabolism dysfunction .
Synthesis of PPD Analogues
This compound is utilized in the synthesis of PPD analogues, contributing to the development of new materials and chemicals with potential applications in various industries .
Trypanosomiasis Treatment
2-Amino-2-(pyridin-2-yl)ethanol is involved in the preparation of compounds displaying potent trypanocidal activity against trypanosomiasis, a disease caused by parasitic protozoans .
Synthesis of N-Heterocycles
It serves as a precursor for the synthesis of N-heterocycles, which are important structures in many pharmaceuticals and agrochemicals .
Mechanism of Action
Target of Action
Similar compounds have been found to interact with multiple receptors , suggesting that 2-Amino-2-(pyridin-2-yl)ethanol may also have multiple targets.
Mode of Action
It has been shown that 2-(pyridin-2-yl)ethanol derivatives can react with aryl and alkenyl chlorides in palladium-catalyzed reactions, resulting in the substitution of the chloro moieties with a 2-pyridylmethyl group . This suggests that 2-Amino-2-(pyridin-2-yl)ethanol may interact with its targets in a similar manner.
Biochemical Pathways
It is known that similar compounds can affect a variety of biological activities , indicating that 2-Amino-2-(pyridin-2-yl)ethanol may also influence multiple biochemical pathways.
Result of Action
It has been suggested that 2-(pyridin-2-yl)ethanol can act as a good protecting group for methacrylic acid (maa), which can be selectively removed, either chemically under alkaline conditions or thermally at or above 110 °c .
Action Environment
It is known that 2-(pyridin-2-yl)ethanol is stable under acidic conditions and resists catalytic hydrogenolysis .
Safety and Hazards
In terms of safety and hazards, it is recommended to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eye when handling "2-Amino-2-(pyridin-2-yl)ethanol" . Personal protective equipment and chemical impermeable gloves should be worn, and adequate ventilation should be ensured .
Future Directions
The future directions for “2-Amino-2-(pyridin-2-yl)ethanol” could involve further exploration of its use in the chemical-pharmaceutical industry, particularly with the application of microreactor technology for safer and more efficient drug production .
Relevant Papers
Several relevant papers were retrieved and analyzed for this comprehensive analysis . These papers provide valuable information on the description, synthesis, molecular structure, chemical reactions, mechanism of action, physical and chemical properties, safety and hazards, and future directions of “2-Amino-2-(pyridin-2-yl)ethanol”.
properties
IUPAC Name |
2-amino-2-pyridin-2-ylethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O/c8-6(5-10)7-3-1-2-4-9-7/h1-4,6,10H,5,8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QHWDUHWJQCQQSH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)C(CO)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90624254 |
Source
|
| Record name | 2-Amino-2-(pyridin-2-yl)ethan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90624254 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
138.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
724463-80-3 |
Source
|
| Record name | 2-Amino-2-(pyridin-2-yl)ethan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90624254 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Benzyl 6-oxa-3-azabicyclo[3.1.0]hexane-3-carboxylate](/img/structure/B1289155.png)
